Cas no 779349-89-2 (1,3-Benzenedicarboxylicacid, 4-(methylamino)-)

• Product Name: 1,3-Benzenedicarboxylicacid, 4-(methylamino)-
• CAS No: 779349-89-2
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 553500
• PubChem ID: 18683254
• Update Time: 2025-04-19

1,3-Benzenedicarboxylicacid, 4-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 4-(methylamino)-
• Isophthalicacid, 4-(methylamino)- (2CI)
• 4-(methylamino)benzene-1,3-dicarboxylic acid
• Isophthalic acid, 4-(methylamino)-
• 779349-89-2
• DTXSID40595566
• SCHEMBL17938282
• AKOS002677262

• Inchi： 1S/C9H9NO4/c1-10-7-3-2-5(8(11)12)4-6(7)9(13)14/h2-4,10H,1H3,(H,11,12)(H,13,14)
• InChI Key： UWMMOZYVUBABMV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=CC=1NC)=O

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.6Ų